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Compound of Interest

Compound Name: Terallethrin

Cat. No.: B1682227

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Terallethrin, a synthetic
pyrethroid insecticide. It details its chemical structure, physicochemical and toxicological
properties, mechanism of action, synthesis, and analytical protocols.

Chemical Identity and Structure

Terallethrin is a synthetic pyrethroid insecticide known for its rapid knockdown activity against
various insects.[1] It is structurally an ester of chrysanthemic acid. The molecule contains a
cyclopropane ring and a cyclopentenone ring.[2]

o |[UPAC Name: (2-methyl-4-ox0-3-prop-2-enylcyclopent-2-en-1-yl) 2,2,3,3-
tetramethylcyclopropane-1-carboxylate[3]

CAS Number: 15589-31-8[3][4]

Molecular Formula: C17H2403[4][5]

SMILES: C=CCC1=C(C)C(CC1=0)OC(=0)C2C(C)(C)C2(C)C[5]

INChl Key: MIZYPRIEDMSCAC-UHFFFAOYSA-N[5]
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Physicochemical Properties

Terallethrin is a faint yellow, oily liquid.[6] It is characterized by a notably high vapor pressure
compared to other commercially available pyrethroids, making it effective for use in thermal
fumigation to control mosquitoes.[1][6][7] It is insoluble in water but soluble in various organic
solvents.[7]

Property Value Reference(s)
Molecular Weight 276.37 g/mol [31[41[5]
Appearance Faint yellow oily liquid [6]

Boiling Point 359.28°C (rough estimate) [61[7]

Density 1.1174 (rough estimate) [6][7]

Vapor Pressure 4.96E-05 mmHg at 25°C [6]

XLogP3 3.8-4.2 [3][6][8]

Flash Point 148.8 + 27.9 °C [6]

Topological Polar Surface Area  43.4 A2 [31[6]

Toxicological Properties
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Terallethrin, like other pyrethroids, is a neurotoxin that acts on the nervous system of insects.
[2] Its primary mode of action involves the disruption of voltage-gated sodium channels.[2][9]

Property Value Species Reference(s)
LD50 (oral) 174 mg/kg Rat [61[7]
IRAC MoA Class 3A - [2]

Mechanism of Action: Sodium Channel Modulation

Pyrethroids, including Terallethrin, exert their neurotoxic effects by targeting voltage-gated
sodium channels (VGSCs) in nerve cell membranes.[9][10] They bind to the open state of the
channel, causing it to remain open for an extended period.[10] This modification disrupts the
normal gating kinetics, slowing both the activation and inactivation of the channel. The result is
a prolonged influx of sodium ions, leading to membrane depolarization, repetitive nerve firing,

and eventual paralysis and death of the insect.[9][10]
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Sample Preparation
(e.g., Homogenization)

Extraction
(e.g., MAE, LLE)

Extract Cleanup
(e.g., Solid-Phase Extraction)

2,2,3,3-tetramethyl-
cyclopropanecarboxylic acid
(or acid chloride)

Esterification

2-allyl-4-hydroxy-3-methyl-
2-cyclopenten-1-one

Instrumental Analysis
(GC-MS or GC-MS/MS)

Terallethrin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Terallethrin: A Technical Guide to its Chemical Structure
and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682227#terallethrin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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